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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B1254676 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of Schisantherin C stock

solutions for use in biological assays. Schisantherin C is a bioactive lignan isolated from the

fruits of Schisandra sphenanthera and Kadsura longipedunculata[1][2]. It is investigated for its

therapeutic potential, notably for its hepatoprotective and antiviral activities[1][2][3].

Physicochemical Properties and Storage
Accurate preparation of stock solutions begins with understanding the physicochemical

properties of the compound. The key properties of Schisantherin C are summarized in the

table below.
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Property Value Source

CAS Number 64938-51-8 [1][3][4][5][6]

Molecular Formula C₂₈H₃₄O₉ [1][4][6]

Molecular Weight 514.56 g/mol [1][6]

Purity ≥98% [6]

Appearance Solid Powder [1][6]

Solubility

Soluble in DMSO, Methanol,

Chloroform, Acetone, Ethyl

Acetate

[1][5]

Storage (Powder)
Store at -20°C for long-term

storage.
[1]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to two weeks or -80°C for

up to one month. Avoid

repeated freeze-thaw cycles.

[5]

Experimental Protocol: Preparation of a 10 mM
Schisantherin C Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Schisantherin C in

dimethyl sulfoxide (DMSO). This concentration is a common starting point for generating

working solutions for various in vitro assays.

Materials
Schisantherin C powder (CAS 64938-51-8)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Pipettes and sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure
Equilibration: Before opening, allow the vial of Schisantherin C powder to equilibrate to

room temperature for at least one hour. This prevents condensation of moisture onto the

compound.[5]

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 1 mg of Schisantherin C powder into the tube.

Calculation of DMSO Volume: To create a 10 mM stock solution from 1 mg of Schisantherin
C (MW = 514.56 g/mol ), the required volume of DMSO is calculated as follows:

Moles of Schisantherin C = (0.001 g) / (514.56 g/mol) = 1.943 x 10⁻⁶ mol

Volume of DMSO (L) = (1.943 x 10⁻⁶ mol) / (0.010 mol/L) = 1.943 x 10⁻⁴ L

Volume of DMSO (µL) = 194.3 µL

Dissolution: Add 194.3 µL of anhydrous DMSO to the microcentrifuge tube containing the

Schisantherin C powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained. If necessary, brief sonication in a

water bath can aid dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes (e.g., 10-20

µL) in sterile, tightly sealed microcentrifuge tubes or amber vials to minimize freeze-thaw

cycles. Store the aliquots at -20°C for short-term use (up to two weeks) or at -80°C for

longer-term storage (up to one month).
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For cell-based assays, the DMSO stock solution must be further diluted in the appropriate cell

culture medium to the desired final concentration. It is crucial to ensure the final concentration

of DMSO in the culture medium is non-toxic to the cells, typically ≤ 0.1%.

Example Dilution for a 50 µg/mL Working Solution:

Schisantherin C has been reported to exhibit anti-Hepatitis B Virus (HBV) activity by reducing

HBsAg and HBeAg secretion at a concentration of 50 µg/mL.[3]

Molar concentration of 50 µg/mL:

(50 µg/mL) * (1 g / 10⁶ µg) * (10³ mL / 1 L) / (514.56 g/mol) = 97.17 x 10⁻⁶ M = 97.17 µM

Serial Dilution: To achieve a final concentration of 97.17 µM in a cell culture well containing 1

mL of medium, you would perform a serial dilution from your 10 mM stock. For instance, a

1:103 dilution of the 10 mM stock would yield a final concentration of approximately 97 µM.

Biological Activity and Signaling Pathways
Schisantherin C, along with related compounds Schisantherin A, B, and D, has been shown to

lower serum glutamic-pyruvic transaminase levels in patients with chronic viral hepatitis,

indicating a hepatoprotective effect.[2][5] Its antiviral activity has been demonstrated against

HBV.[3]

While detailed signaling pathway analysis specifically for Schisantherin C is limited and

sometimes confused with the related compound Schisandrin C in the literature, the general

workflow for investigating its bioactivity is outlined below.
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Solution Preparation

In Vitro Assay

Biological Endpoints

10 mM Schisantherin C
in DMSO Stock

Working Solution
(e.g., 10-100 µM in media)

Dilution

Treatment with
Schisantherin C

Hepatocyte Cell Line
(e.g., HepG2.2.15)

Analysis of Endpoints

ELISA:
HBsAg / HBeAg levels

Secreted Antigens

qPCR:
HBV DNA replication

Viral Load

Cell Viability Assay
(e.g., MTT, LDH)

Cytotoxicity

Click to download full resolution via product page

Caption: Workflow for evaluating the anti-HBV activity of Schisantherin C.
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Note on Signaling Pathways: Studies on the closely related lignan, Schisandrin C, have

implicated the PI3K/AKT/mTOR and Nrf2/Keap1 signaling pathways in its mechanism of action

for other therapeutic effects.[7][8] Researchers investigating Schisantherin C may consider

exploring these pathways, while being mindful of the distinct chemical identity of each

compound. The workflow for preparing and testing the compound remains fundamental to

elucidating its specific molecular mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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